Aerosil R 805

• CAS No.: 112153-70-5
• Molecular Formula: C10H5Cl3N2O
• Synonyms: Aerosil R 805

Description

Fundamental Chemical Structure and Surface Functionalization

Aerosil R 805 consists of amorphous silicon dioxide (SiO₂) nanoparticles with a primary particle size of 7–40 nm and a specific surface area of 125–175 m²/g. The material’s core structure forms through flame hydrolysis of silicon tetrachloride (SiCl₄), producing a three-dimensional network of aggregated spherical particles. Surface functionalization involves two stages:

• Hydrophilic precursor : Untreated fumed silica (e.g., Aerosil 200) contains surface silanol (Si–OH) groups, enabling hydrogen bonding.
• Hydrophobic modification : Reaction with octyltrimethoxysilane (C₈H₁₇Si(OCH₃)₃) replaces ≈70% of silanol groups with octyl chains via covalent Si–O–Si bonds:
  $$
  \text{Si–OH} + \text{C}8\text{H}{17}\text{Si(OCH}3\text{)}3 \rightarrow \text{Si–O–Si–C}8\text{H}{17} + 3\text{CH}_3\text{OH}
  $$

Property	Value/Range	Measurement Standard
Carbon content	4.5–6.5%	Combustion analysis
pH (4% dispersion)	3.5–5.5	DIN EN ISO 7879
Tamped density	~60 g/L	ISO 787-11
Hydroxyl group density	1.2–1.8 OH/nm²	Titration

This functionalization creates a homogeneously hydrophobic surface, reducing water adsorption to <0.5% (vs. 5–8% for hydrophilic grades). The octyl chains provide steric stabilization in organic matrices, while residual silanol groups enable hydrogen bonding with polar substrates. X-ray photoelectron spectroscopy (XPS) confirms a surface carbon concentration of 5.5–6.0 atomic%, consistent with monolayer coverage.

Scientific Research Applications

Properties of Aerosil R 805

This compound is characterized by its:

• Hydrophobic Surface : Treated with octyl groups, it exhibits a homogeneously hydrophobic surface which enhances its compatibility with non-polar solvents.
• High Specific Surface Area : Typically ranges from 125 to 175 m²/g, providing excellent thickening capabilities.
• Low pH Value : In a 4% dispersion, the pH ranges from 3.5 to 5.5, making it suitable for various applications without significant pH alteration.
• High Purity : Contains over 99.8% silicon dioxide, ensuring minimal impurities in formulations .

Coatings Industry

This compound is widely used in both waterborne and solventborne coatings. Its applications include:

• Anti-Sagging and Anti-Settling Agent : It helps maintain the stability of coatings during storage and application by preventing sedimentation and sagging on vertical surfaces.
• Enhanced Transparency : Particularly beneficial in automotive clear coats where clarity is crucial .

Table 1: Performance Characteristics of this compound in Coatings

Property	Value
Specific Surface Area	125 - 175 m²/g
Carbon Content	4.5 - 6.5%
Loss on Drying	≤0.5%
SiO2 Content	≥99.8%

Adhesives and Sealants

In adhesives and sealants, this compound serves as a thickening agent that enhances viscosity without compromising the flow characteristics.

• Thixotropic Behavior : It provides a shear-thinning effect, allowing for easy application while maintaining stability upon standing .

Personal Care Products

The compound is also utilized in personal care formulations:

• Rheology Modifier : Enhances the texture and feel of creams and lotions while improving suspension stability of active ingredients .

Case Study 1: Automotive Clear Coats

In a study conducted by Evonik, this compound was incorporated into automotive clear coats to assess its impact on gloss retention and anti-settling properties. The results indicated that formulations containing this compound exhibited superior gloss retention over time compared to those using traditional thickeners.

Case Study 2: Epoxy Resins

Research demonstrated that the addition of this compound in epoxy resin systems significantly improved thixotropic behavior while maintaining low viscosity during application. This property is crucial for applications requiring precise control over flow characteristics during curing processes .

Comparison with Similar Compounds

Table 1: Physical Properties of Selected AEROSIL Grades

Grade	Surface Treatment	Surface Area (m²/g)	pH	Carbon Content (%)
R 805	n-Octyltrimethoxysilane	150 ± 25	3.5–5.5	4.5–6.5
R 202	Polydimethylsiloxane	100–130	4.0–5.5	4.5–6.5
R 972	Dimethylsilyl	110 ± 20	5.5–7.5	0.9–1.8
300	Untreated (hydrophilic)	300 ± 30	3.7–4.5	0.0
R 812	Trimethylsilyl	260 ± 30	5.5–7.5	2.0–3.0

Data compiled from .

Table 2: Thickening Performance in Mineral Oil

Grade	Concentration (%)	Yield Point (Pa)	Storage Modulus (G’, Pa)
R 805	6	92	1,350
R 972	12	93	590
R 202	6	85	1,100

Data from .

Q & A

Q. What are the key surface characteristics of AEROSIL® R 805 that influence its performance in polymer systems?

AEROSIL® R 805 is a fumed silica surface-treated with octylsilane (OCTMO), resulting in a homogeneously hydrophobic surface with a specific surface area of 150 m²/g. The octyl groups form stable, non-polar surface layers that reduce hydrogen bonding with polar matrices, enabling superior rheological control in complex liquid systems like epoxy resins. This hydrophobicity prevents moisture absorption and enhances compatibility with non-polar solvents .

Q. How does AEROSIL® R 805 function as a rheology modifier in epoxy resin formulations?

In epoxy resins, R 805 forms a three-dimensional network via van der Waals interactions between its hydrophobic octyl groups. This network creates shear-thinning behavior (thixotropy), preventing pigment settling and maintaining viscosity stability during curing. For example, in 2K epoxy coatings, R 805 retains viscosity even at 50°C storage, unlike hydrophilic silicas (e.g., AEROSIL® 300), which degrade due to silanol group reactions .

Q. What experimental methods are effective for dispersing AEROSIL® R 805 in polar liquid systems?

High-shear mixing (e.g., rotor-stator homogenizers) is recommended to break agglomerates and ensure uniform dispersion. Pre-dispersion in a non-polar solvent (e.g., xylene) before incorporation into polar resins can improve compatibility. Rheological testing (e.g., oscillatory amplitude sweeps) should confirm network formation via storage modulus (G') and loss modulus (G'') measurements .

Advanced Research Questions

Q. How does the surface chemistry of AEROSIL® R 805 compare to other hydrophobic silicas (e.g., R972, R974) in terms of thickening efficiency?

R 805's octylsilane treatment provides longer alkyl chains than R972/R974 (dimethyl groups), enhancing steric hindrance and van der Waals interactions. In mineral oil, R 805 achieves double the thickening efficiency of R972 at equivalent concentrations (12% vs. 6%), attributed to stronger particle-particle interactions. However, R974 (170 m²/g surface area) outperforms R805 in non-polar systems requiring higher surface activity .

Q. What mechanisms explain AEROSIL® R 805's superior storage stability in epoxy resins compared to R202?

While R202 (polydimethylsiloxane-treated) provides higher initial viscosity, R805's octyl groups resist hydrolysis and phase separation in amine-cured epoxy systems. In accelerated aging tests (50°C, 28 days), R805 maintains >90% viscosity retention, whereas R202 shows 20–30% loss due to hydrophilic impurity interactions. This makes R805 preferable for long-term storage applications .

Q. How can researchers optimize AEROSIL® R 805 loading for anti-settling performance in high-pigment epoxy coatings?

A tiered approach is recommended:

• Screening: Conduct sedimentation tests (ASTM D869) at 0.5–3.0 wt% R805 to identify the critical concentration for suspension stability.
• Rheological profiling: Use flow curves to identify the yield stress threshold required to prevent settling (e.g., >10 Pa for 40% CaCO3-filled systems).
• Synergistic additives: Combine R805 with organoclays (e.g., Bentone®) to reduce silica loading while maintaining sag resistance .

Q. What analytical techniques resolve contradictions in AEROSIL® R 805's performance across polar and non-polar systems?

• FTIR spectroscopy: Confirm octyl group retention post-dispersion (peaks at 2960 cm⁻¹ for C-H stretching).
• TEM imaging: Visualize network integrity in polar matrices (e.g., epoxy) vs. collapsed aggregates in non-polar oils.
• Surface energy analysis: Compare contact angles (θ > 120° for R805 in water) to explain divergent thickening behaviors .

Methodological Considerations

Q. What protocols ensure reproducible rheological data for AEROSIL® R 805-modified systems?

• Standardize dispersion: Use a fixed mixing time (e.g., 30 mins at 2000 rpm) and temperature (25±1°C).
• Control humidity: Store samples in desiccators (<10% RH) to prevent moisture-induced silica aggregation.
• Validate with reference materials: Compare results to Evonik’s technical data (e.g., viscosity in DIN 53019 capillary viscometers) .

Q. How should researchers design experiments to isolate AEROSIL® R 805's effects in hybrid polymer composites?

• Baseline formulation: Prepare a control sample without silica.
• Incremental addition: Incorporate R805 at 0.5 wt% intervals (0–5 wt%) to map concentration-dependent effects.
• Cross-test matrices: Evaluate performance in polar (epoxy) vs. non-polar (polyethylene) resins to decouple surface chemistry and matrix interactions .

Data Interpretation Guidelines

Q. How to address conflicting results in AEROSIL® R 805's thickening efficiency across studies?

Contradictions often arise from differences in:

• Dispersion quality: Verify via laser diffraction particle size analysis (target D50 < 5 µm).
• Curing conditions: Control exothermic reactions (e.g., epoxy-amine systems) that disrupt silica networks.
• Matrix polarity: Use Hansen solubility parameters to predict compatibility (e.g., R805 performs best in δp < 5 MPa¹/² systems) .